N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H16ClN3O2S2/c1-11-16(19-24(21,22)15-4-3-9-23-15)12(2)20(18-11)10-13-5-7-14(17)8-6-13/h3-9,19H,10H2,1-2H3
• InChI Key: OFCCRSUKFBMYCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=C(C=C2)Cl)C)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H16ClN3O2S2
• Molecular Weight: 381.9 g/mol

Description

N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential therapeutic effects in the treatment of various diseases due to its unique mechanism of action.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide has been extensively studied for its potential therapeutic effects in the treatment of various diseases. It has been found to inhibit the activity of certain enzymes that are involved in the development of cancer, inflammation, and other diseases. The compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide involves the inhibition of certain enzymes, including carbonic anhydrase and matrix metalloproteinases. These enzymes are involved in various pathological processes, including cancer, inflammation, and neurodegenerative diseases. The compound has also been found to have antioxidant and anti-inflammatory properties, which further contribute to its therapeutic effects.
Biochemical and physiological effects:
N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. The compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide in lab experiments include its high purity, stability, and specificity for certain enzymes. However, the compound may have limitations in terms of its solubility and toxicity, which may affect its use in certain experiments. It is important to carefully consider the appropriate dosage and experimental conditions when using this compound in lab experiments.

Future Directions

There are several future directions for the research and development of N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-thiophenesulfonamide. One direction is to further investigate its potential therapeutic effects in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to optimize its synthesis method and develop new analogs with improved properties. Additionally, it may be useful to investigate the pharmacokinetics and pharmacodynamics of the compound in animal models and human clinical trials.